Cas no 28957-66-6 (Benzamide,4,5-dimethyl-2-(2-methylpropyl)-)
28957-66-6 structure
Product Name:Benzamide,4,5-dimethyl-2-(2-methylpropyl)-
CAS No:28957-66-6
MF:C13H19NO
MW:205.296063661575
CID:268545
PubChem ID:267940
Update Time:2025-04-19
Benzamide,4,5-dimethyl-2-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,4,5-dimethyl-2-(2-methylpropyl)-
- 4,5-dimethyl-2-(2-methylpropyl)benzamide
- 2-Isobutyl-4,5-dimethylbenzamid
- AC1L6J74
- AC1Q5CZF
- AG-J-42134
- AR-1F8417
- CTK4G2471
- NSC107766
- DTXSID20296120
- 28957-66-6
- NSC-107766
-
- Inchi: 1S/C13H19NO/c1-8(2)5-11-6-9(3)10(4)7-12(11)13(14)15/h6-8H,5H2,1-4H3,(H2,14,15)
- InChI Key: WDWIGCMCKIHXRD-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C)C(C)=CC=1CC(C)C)N
Computed Properties
- Exact Mass: 205.14677
- Monoisotopic Mass: 205.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 0.992
- Boiling Point: 284.3°Cat760mmHg
- Flash Point: 125.8°C
- Refractive Index: 1.527
- PSA: 43.09
- LogP: 3.30110
Benzamide,4,5-dimethyl-2-(2-methylpropyl)- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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